5-methyl-N-(2,2,2-trifluoroethyl)pyrazine-2-carboxamide

• IUPAC Name: 5-methyl-N-(2,2,2-trifluoroethyl)pyrazine-2-carboxamide
• InChI: InChI=1S/C8H8F3N3O/c1-5-2-13-6(3-12-5)7(15)14-4-8(9,10)11/h2-3H,4H2,1H3,(H,14,15)
• InChI Key: KRGIZTRSXYCRKA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=N1)C(=O)NCC(F)(F)F
• Molecular Formula: C8H8F3N3O
• Molecular Weight: 219.16 g/mol

Description

5-methyl-N-(2,2,2-trifluoroethyl)pyrazine-2-carboxamide is a derivative of pyrazine. Pyrazine is a nitrogen-containing heterocyclic compound that includes a pyrrole ring and a pyrazine ring. Compounds with this scaffold have widely exhibited different biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory.

Synthesis Analysis

The synthesis of pyrazine derivatives, including 5-methyl-N-(2,2,2-trifluoroethyl)pyrazine-2-carboxamide, involves various methods such as cyclization, ring annulation, cycloaddition, direct C-H arylation, and others. For instance, a Sonogashira coupling (copper-free) and then, 5-exo-dig cyclization were used for the production of “2-bromo-6-aryl [5H] pyrrolo [2,3-b] pyrazines” in good yields.

Molecular Structure Analysis

The molecular structure of 5-methyl-N-(2,2,2-trifluoroethyl)pyrazine-2-carboxamide includes a pyrazine ring, which is a nitrogen-containing heterocyclic compound. The structure also includes a pyrrole ring.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• The incorporation of fluorine atoms, including trifluoromethyl groups, in drug molecules has been a significant trend. .

Organic Synthesis and Catalysis

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Future Directions

The future directions for the study of 5-methyl-N-(2,2,2-trifluoroethyl)pyrazine-2-carboxamide could include further exploration of its biological activities and mechanisms of action. Additionally, more research could be conducted on its synthesis methods and physical and chemical properties. This would certainly help medicinal chemistry researchers design and synthesize new leads to treat various diseases.

Mechanism of Action

Target of Action

The primary targets of 5-methyl-N-(2,2,2-trifluoroethyl)pyrazine-2-carboxamide are currently unknown. The compound is structurally similar to pyrazine derivatives, which have been shown to exhibit a wide range of biological activities .

Mode of Action

Based on the known activities of similar pyrazine derivatives, it can be hypothesized that the compound may interact with its targets to modulate their function

Biochemical Pathways

Pyrazine derivatives have been shown to influence a variety of biological processes, including antimicrobial, anti-inflammatory, antiviral, and antifungal activities . .

Result of Action

Given the diverse biological activities associated with pyrazine derivatives, it is likely that this compound could have multiple effects at the molecular and cellular levels . More research is needed to elucidate these effects.